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Compound of Interest

Compound Name: p-Cymene

Cat. No.: B1678584 Get Quote

Essential Safety and Handling Guide for p-Cymene
This guide provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling p-Cymene. Adherence

to these procedures is critical for ensuring laboratory safety and proper chemical management.

p-Cymene is a flammable liquid and vapor that poses several health risks.[1][2][3] It can cause

skin, eye, and respiratory tract irritation.[1][4] A significant danger is the risk of aspiration if

swallowed, which can be fatal.[1][3][4] It is also toxic if inhaled and is suspected of damaging

fertility or the unborn child.[3][4][5]

Key Safety Data
The following table summarizes essential quantitative data for p-Cymene, crucial for risk

assessment and safe handling.
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Property Value

Flash Point 47 °C / 116.6 °F[1][2]

Autoignition Temperature 435 °C / 815.0 °F[1]

Explosive Limits in Air 0.7% - 5.6% by volume[1]

Boiling Point 176 - 178 °C / 348.8 - 352.4 °F[2]

Melting Point -68 °C / -90.4 °F[2]

Specific Gravity 0.854 - 0.861 (Water = 1)[6][7]

Vapor Density 4.62 (Air = 1)[6]

Acute Oral Toxicity (LD50, Rat) 3669 - 4750 mg/kg[4][6]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the most critical barriers against chemical exposure. The

following PPE is mandatory when handling p-Cymene.

Eye and Face Protection
Chemical Safety Goggles: Wear chemical safety goggles that conform to OSHA's 29 CFR

1910.133 or European Standard EN166 regulations.[1][8]

Face Shield: A face shield should be worn over safety goggles whenever there is a

significant risk of splashing, highly exothermic reactions, or explosion.[9]

Skin and Body Protection
Gloves: Wear appropriate chemical-resistant gloves.[1][6] Always inspect gloves for integrity

before use and dispose of them in accordance with laboratory procedures after handling the

chemical.[10]

Lab Coat/Protective Clothing: A flame-retardant, antistatic lab coat or a full chemical-resistant

suit should be worn to prevent skin contact.[5][6][10] Ensure clothing is fully buttoned and

provides maximum skin coverage.[9]
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Respiratory Protection
Ventilation: Always handle p-Cymene in a well-ventilated area, preferably within a chemical

fume hood.[1][2][4]

Respirator: If engineering controls are insufficient to maintain exposure below permissible

limits, or during spill cleanup, use a NIOSH/MSHA or European Standard EN 149 approved

respirator.[1][8] For major incidents or high concentrations, a self-contained breathing

apparatus (SCBA) is required.[2][5][10]

Operational Plan: Safe Handling Protocol
This step-by-step protocol ensures a safe operational workflow from preparation to storage.

Step 1: Preparation and Engineering Controls
Verify Ventilation: Confirm that the chemical fume hood or other ventilation system is

functioning correctly.[1]

Clear Workspace: Ensure the work area is free of clutter and incompatible materials,

especially strong oxidizing agents.[1][2]

Locate Safety Equipment: Confirm the immediate availability of an eyewash station, safety

shower, and fire extinguisher.[6]

Don PPE: Put on all required PPE as detailed above before handling the chemical.

Step 2: Chemical Transfer and Use
Grounding: When transferring p-Cymene from one container to another, ground and bond

both containers to prevent the buildup of static electricity.[1][6][7]

Avoid Inhalation and Contact: Perform all work in a manner that minimizes the generation of

vapors and aerosols. Avoid direct contact with skin, eyes, and clothing.[1][10]

Use Non-Sparking Tools: Employ tools made of non-sparking materials to eliminate potential

ignition sources.[7][11]
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Keep Containers Closed: Keep the p-Cymene container tightly sealed when not in use.[1][2]

[5][6]

Step 3: Storage
Designated Area: Store p-Cymene in a cool, dry, well-ventilated area designated for

flammable liquids.[1][2][6]

Ignition Source Control: The storage area must be free of heat, sparks, open flames, and any

other potential sources of ignition.[1][2][5][6]

Secure Containers: Ensure storage containers are tightly closed to prevent leaks and vapor

release.[1]

Emergency and Disposal Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove all contaminated clothing and shoes instantly. Flush the affected skin

area with plenty of water for at least 15 minutes. Get medical aid if irritation develops or

persists.[1]

Inhalation: Move the individual to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[1]

Ingestion:Do NOT induce vomiting due to the severe aspiration hazard.[1] If the person is

conscious and alert, give 2-4 cupfuls of water or milk. Call a poison control center or doctor

immediately.[1]

Spill Response Plan
Evacuate and Isolate: Immediately evacuate non-essential personnel from the spill area.

Isolate the hazard area and eliminate all ignition sources.[10][11]

Ventilate: Ensure the area is well-ventilated.
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Contain Spill: Use an inert, non-combustible absorbent material like sand, earth, or

vermiculite to contain the spill.[1][6] Prevent the spill from entering drains or waterways.[5][6]

[10]

Clean Up: Using non-sparking tools, carefully collect the absorbed material and place it into

a suitable, labeled container for hazardous waste disposal.[7][11]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
Waste Collection: Collect all p-Cymene waste, including contaminated absorbents and

disposable PPE, in a designated, properly labeled hazardous waste container.

Licensed Disposal: Arrange for disposal through a licensed professional waste disposal

service.[10] Do not dispose of p-Cymene down the drain.[5][10]

Container Disposal: Empty containers are still hazardous as they retain product residue.[1][2]

They must be disposed of via the same hazardous waste stream. Do not reuse, cut, weld, or

drill empty containers.[1]

p-Cymene Handling and Disposal Workflow
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Step 1: Preparation

Step 2: Don PPE
(Goggles, Gloves, Lab Coat)

Verify safety equipment

Step 3: Chemical Handling
(In Fume Hood, Ground Containers)

Ready for handling

Step 4: Storage
(Cool, Ventilated, No Ignition Sources)

After use

Emergency: Spill Response

If spill occurs

Step 5: Waste Disposal
(Collect & Label Waste)

Generate waste

For subsequent use

Expired/Unused chemical Collect contaminated material

Process Complete

Dispose via licensed service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of p-Cymene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1678584?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/95901.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.carlroth.com/medias/SDB-3465-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTk3Nzh8YXBwbGljYXRpb24vcGRmfGFEUXlMMmczTWk4NU1UZ3pNREV5T1RjNE56RTRMMU5FUWw4ek5EWTFYMGRDWDBWT0xuQmtaZ3wzYjRlNzk5YmM0YWNhM2MxMmQ5NmQ5OWQ2YTRhNWUyNjQxNzFiNDA1MDU1MzlhNjQ1ZmVjN2Y3Y2Q3Mzc3MjJl
https://cdn.caymanchem.com/cdn/msds/23159m.pdf
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/99-87-6-315.pdf
https://www.spectrumchemical.com/media/sds/C2805_MSDS.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-250627.pdf
https://www.fishersci.com/store/msds?partNumber=AC111762500&productDescription=P-CYMENE+250MLP-CYMENE&vendorId=VN00032119&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.cdhfinechemical.com/images/product/msds/19_999125417_p-Cymene-CASNO-99-87-6-MSDS.pdf
https://cameochemicals.noaa.gov/chemical/3065
https://www.benchchem.com/product/b1678584#personal-protective-equipment-for-handling-p-cymene
https://www.benchchem.com/product/b1678584#personal-protective-equipment-for-handling-p-cymene
https://www.benchchem.com/product/b1678584#personal-protective-equipment-for-handling-p-cymene
https://www.benchchem.com/product/b1678584#personal-protective-equipment-for-handling-p-cymene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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